SiC-B4C ceramic skeleton reinforced graphite composites (MCMB/SiC-B4C) with extraordinary mechanical performance were fabricated by SPS method. The influence of sintering temperature and volume ratio of B4C/SiC on the microstructure and mechanical performance of the composites was studied. With the introduction of B4C in the composites, the B atom diffusion at the B4C/graphite interface can be activated when the sintering temperature exceeded 1700 °C, which can significantly improve the interfacial combination of the skeleton reinforcement and graphite matrix. Therefore, the relative density and mechanical properties of the composites can be improved. While the sintering temperature reached 1800 °C and the volume ratio of B4C/SiC was 4:6 (the total amount of ceramic reinforcement phase was 40 vol%), the composite exhibited the optimal comprehensive performance with bending strength of 202 MPa and fracture toughness of 3.29 MPa·m1/2. These values were 146% and 58% higher, respectively, than those of the composite without B4C. The developed graphite matrix composites are expected to be applied to extreme conditions such as high load, high temperature and oxidation environments.

In this work, FeSiAl–Fe3O4-GR/PLA composite printed wires were prepared by a two-step process of ball-mill mixing and melt extrusion using polylactic acid (PLA) as the base material, graphene (GR), FeSiAl and Fe3O4 as microwave absorbing enhancers. The results show that when the mass percentages of FeSiAl and Fe3O4 are 15 wt% and 15 wt% and the thickness is 5.3 mm, the composite material obtains the largest finite absorption bandwidth, at which time, the minimum reflection loss is − 48.08 dB and the absorption bandwidth is 3.52 GHz. When the mass percentages of FeSiAl and Fe3O4 are 20 wt% and 10 wt% and the thickness is 5.7 mm, the composite material has the strongest reflection loss, and the minimum reflection loss is − 50.62 dB and the absorption bandwidth is 3.28 GHz. Effective absorption of S, C, X and Ku band microwaves can be achieved by adjusting the thickness of the composite material. The excellent microwave absorption performance of the composites is mainly attributed to the effective synergy of the dual magnetic media, which enhances the absorption effects of interfacial polarization, dipole polarization, natural resonance, eddy current loss, and multiple reflections. Our research provides an effective way to prepare lightweight and efficient microwave absorbing materials in a green and simple process.

The employment of cost-effective and durable structures is essential for the successful commercialization of perovskite solar cells (PSCs). Identifying a viable substitute for hole-selective materials (HSMs), which represent a significant expense in the production of PSCs, could provide a number of benefits. Carbon nanotube-based PSCs have shown promising potential as an alternative to conventional PSCs due to their unique properties such as excellent stability behavior to be potential for commercialization to produce green energy for human industries. One of the most crucial disadvantages of carbon derivatives as HSMs in CPSCs is their low hole mobility, which in the current study has been targeted. In the current study, to increase the efficiency of CPSCs, net carbon nanotubes (CNTs) were doped with nonmetallic fluorine via a facile synthesis method. It was found that introducing fluorine-doped CNTs (F-CNTs) as HSM for MAPbI3 perovskite could reach up to an efficiency of 15.29%, higher than the efficiency of 13.70% in devices with a net CNT layer. By doping CNTs with fluorine, the charge-transfer resistance and series resistance are reduced, resulting in lower charge recombination at the perovskite/CNT interface Also, the CPSCs with F-CNT film were more stable in ambient air because the F-CNTs covered more of the perovskite layer. The future trend of CNT-based PSCs is expected to focus on improving their performance, and exploring their potential for various optoelectronics.

In this study, indium–gallium–zinc–oxide (IGZO) synaptic transistors gated by solid biopolymer electrolytes (SBEs) were fabricated on glass substrates. Ammonium bromide (NH4Br) was first doped in SBE-based alginate as the gate dielectric to study the performances of synaptic transistors. With the NH4Br doping, a high electric-double-layer capacitance of ~ 6.4 μF cm−2 was obtained for the biopolymer electrolyte, which could be attributed to the incorporation of excess protons into the electrolyte from the complexation between alginate and NH4Br. Moreover, synaptic functions based on this IGZO transistor gated by NH4Br-doped alginate were successfully emulated, including excitatory post-synaptic current, paired-pulse facilitation and post-tetanic potentiation. The present results may provide a solution for the performance improvements of synaptic electronics.

To conquer the trade-off between strength and ductility, a new strategy for preparing heterostructured (HS) 2024Al alloys with various heterogeneity levels through introducing submicro-Al3Ti particles and adjusting partial remelting duration of powder thixoforming was proposed. The results indicate that the difference in volume fraction between soft and hard domains of the resultant HS alloys gradually decreases from 0.27 to 0.02, while that of microhardness also decreases from 1.58 to 1.17 GPa, i.e., the heterogeneity level gradually decreases with prolonging the remelting time. The excellent strength–ductility synergy is simultaneously achieved by a moderate heterogeneity level (the differences in microhardness of 1.23 GPa and volume fraction of 0.02) in the HS alloy thixoformed at the partial remelting time of 80 min. This is primarily ascribed to the largest strain gradient caused by the accumulation of the highest density dislocations at the boundary during deformation, which produces the highest heterodeformation-induced (HDI) strengthening and hardening. In addition, the dislocations emitted from the submicro-Al3Tip during the later deformation stage also improve the strain strengthening and hardening, further leading to the improvement in strength–ductility synergy.

In this study, metal–organic framework (MOF)-functionalized sponge columns were prepared using a simple approach by embedding melamine sponge in a homogeneous MOF solution and first applied in the removal of methyl orange dye from water samples. Various MOF materials (MIL-101(Cr), MIL-101(Fe), ZIF-8(Zn), HKUST-1(Cu), and MIL-68(Al)) with different structures were synthesized and used as coating materials for a blank sponge. This method not only can be used for a wide variety of MOF materials, but also can retain their unique properties. The results show that the sponge as an adsorbed base material can effectively simplify the separation procedures of adsorption. Under the optimal conditions, the prepared MOF/PVDF-sponge column had an excellent adsorption capacity (229.4 mg g−1) toward methyl orange and reached the equilibrium within 1 h. With simple one-step infiltration, excellent adsorption properties and simple operation, the MOF/PVDF-sponge column presents a promising commercial value. Moreover, this study provides a new approach for exploring functional porous sponges for adsorption of dyes from environmental water samples.

Polymeric heat exchangers (PHXs) have been used in applications involving weight restrictions, chemical compatibility, and fouling issues. Additive manufacturing (AM) or 3D printing provide new solutions to previously inaccessible combinations of properties and geometries. There are some advancements in the PHXs by AM; however, the process and the properties of materials still need further investigation to improve the overall performance. In this study, additively manufactured polyethylene terephthalate glycol (PETG) composites reinforced with graphite and pitch-based carbon fibers were evaluated for their potential application as PHXs. The thermal conductivity, volumetric heat capacity, coefficient of thermal expansion, creep behavior, and long-term performance were studied in detail. Our results reveal that the composites have an anisotropic thermal conductivity. The thermal conductivity along the printing direction is higher than the layer building direction due to the shear-induced alignment of the fillers. The printed composites achieve good thermal stability with 80% lower CTE at room temperature than neat PETG. Creep tests suggest the creep and creep recovery were highly temperature-dependent, and the deformation can be recovered when the temperature is below glass transition. These results suggest additive manufactured composites be potentially used for heat exchanger applications at low temperatures. Graphical abstract

Solid-state cooling based on caloric effects is an alternative to traditional vapor-compression refrigeration systems. This technique and the solid-state materials have received great attention in recent decades. For example, the elastomers are promising because they have high values of adiabatic temperature change (ΔTS) and isothermal entropy change (ΔST). However, their thermal conductivity is limited, which is a fundamental property for heat transfer. Hence, in this work, we characterized the mechanocaloric effect in natural graphite/thermoplastic polyurethane (NG/TPU) composites. The pure TPU and its NG/TPU composites were characterized by their thermal and mechanical properties. The NG/TPU composites presented ΔTS = 8.6 K and ΔST = 35 J kg−1 K−1, which correspond to a maximum reduction of 28 and 45% in the ΔTS and ΔST, respectively, when compared to pure TPU, but with an increase of 500% in thermal conductivity. We reported no significant reduction in the ΔTS for the composites after 105 compression cycles. Our findings combine a large mechanocaloric effect with the unique characteristics of TPUs and the enhanced thermal conductivity of its NG/TPU composites.Graphical Abstract

This research work focuses on analyzing of the influence of vacancies on the dielectric characteristics of the Hexagonal Boron Nitride lattice using Monte Carlo simulations. The investigation focuses on the thermal polarizations and dielectric susceptibilities and finally hysteresis cycles under the effect of vacancies. The results reveal that vacancies on σ-atoms (Vσ) and S-atoms (VS) significantly affect the blocking temperature (TB), remanent polarization (Pr), and saturation polarization (Psat). These findings can contribute to a deeper understanding of the relationship between vacancies and dielectric behavior, and have potential implications in the design and optimization of materials with desired properties for various applications.

Introducing of thermodynamically stable strengthening phases is an important means enhancing the properties of magnesium alloys. To introduce a stable Al2Nd strengthening phase, the Mg-Al-Nd alloys were prepared with a fixed atomic ratio of 2:1 for Al and Nd. The total content of Al and Nd was varied at 1%, 3%, 5%, and 7%, respectively. The effects of Al2Nd phase on the microstructure and mechanical properties of the Mg-Al-Nd alloys were systematically studied in this work. The experimental results indicated that the as-cast alloy primarily consisted of the acicular Al11Nd3 phase as a secondary phase. After undergoing a homogenization treatment at 500 °C for 12 h, the secondary phase underwent a transformation, resulting in the formation of short rod shape Al2Nd structures. Simultaneously, layered Al2Nd precipitated within the α-Mg matrix. The formation of twinning was inhibited, while the Al2Nd phase promoted recrystallization and refined the microstructure through the mechanism of particles stimulated nucleation (PSN), as the Al and Nd contents increased during thermal deformation. At the same time, the increases of Al2Nd phase can enhance the strength and the plasticity of the alloy. The mechanical properties of extruded Mg-1.36Al-3.64Nd (AE5) alloy were excellent with yield strength of 175 MPa, ultimate tensile strength of 249 MPa, and the elongation of 15.4%. The enhanced performance can be primarily attributed to the refined microstructure and the presence of Al2Nd precipitates with small size, which contributed to effective fine grain strengthening and secondary phase strengthening. Graphical abstract